Lymphoma

Description

Lymphoma is a type of cancer that originates in the lymphocytes, a type of white blood cell, which are part of the body's immune system. These abnormal lymphocytes grow uncontrollably, forming tumors in the lymph nodes, spleen, bone marrow, and other parts of the lymphatic system. Lymphoma is broadly categorized into Hodgkin lymphoma and non-Hodgkin lymphoma, each with distinct characteristics, prognoses, and treatment approaches. Diagnosis typically involves biopsy, imaging, and bone marrow examination.